2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid

• IUPAC Name: 2-(2-ethylbutanoylamino)-5-hydroxybenzoic acid
• InChI: InChI=1S/C13H17NO4/c1-3-8(4-2)12(16)14-11-6-5-9(15)7-10(11)13(17)18/h5-8,15H,3-4H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key: BXENODZXINFHPW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=C(C=C(C=C1)O)C(=O)O
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol

Description

2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid, also known as etodolac, is a nonsteroidal anti-inflammatory drug (NSAID) used to relieve pain and inflammation in conditions such as osteoarthritis and rheumatoid arthritis. Etodolac belongs to the propionic acid class of NSAIDs, which work by inhibiting the production of prostaglandins, thereby reducing pain and inflammation.

Mechanism of Action

Etodolac works by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation in the body. Specifically, 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid inhibits the activity of the cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects
Etodolac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which leads to a reduction in pain and inflammation. In addition, 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid has been shown to reduce the production of reactive oxygen species (ROS), which are involved in the development of a number of diseases, including cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Etodolac has a number of advantages and limitations for use in lab experiments. One advantage is that it has been extensively studied and is well-characterized, making it a reliable tool for researchers. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid. One area of research is the development of new formulations of 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid that can be more easily absorbed by the body. Another area of research is the investigation of 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid's potential use in the treatment of neurological disorders such as Alzheimer's disease. Finally, there is a need for further investigation into the biochemical and physiological effects of 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid, particularly with regard to its potential use in the treatment of cancer.

Synthesis Methods

Etodolac can be synthesized through a multi-step process starting from 2-methoxyphenol. The first step involves the reaction of 2-methoxyphenol with ethyl chloroformate to form ethyl 2-methoxyphenyl carbonate. This intermediate is then reacted with 2-ethylbutyric acid to form ethyl 2-[(2-ethylbutanoyl)amino]phenyl carbonate. The final step involves the hydrolysis of this intermediate to form 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid.

Scientific Research Applications

Etodolac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing pain and inflammation in conditions such as osteoarthritis, rheumatoid arthritis, and other musculoskeletal disorders. In addition, 2-[(2-ethylbutanoyl)amino]-5-hydroxybenzoic acid has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.